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Compound of Interest

Compound Name: ACP-5862-d4

Cat. No.: B12418138 Get Quote

For Research Use Only

This document provides a detailed protocol for the preparation, handling, and storage of stock

solutions for ACP-5862-d4, a deuterated stable isotope of ACP-5862. ACP-5862 is the major

active metabolite of Acalabrutinib, a selective and irreversible inhibitor of Bruton's tyrosine

kinase (BTK).[1][2][3] ACP-5862-d4 is primarily intended for use as an internal standard in

quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS),

to ensure accuracy and precision in the measurement of ACP-5862 in biological samples.[4]

Compound Information
ACP-5862-d4 is the deuterated form of ACP-5862, a potent inhibitor of BTK with an IC50 of 5.0

nM.[1] As a metabolite of Acalabrutinib, it plays a significant role in the overall pharmacological

activity. The use of a deuterated standard is critical for pharmacokinetic and drug metabolism

studies.

Table 1: Chemical and Physical Properties of ACP-5862-d4
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Property Value Source

Chemical Name

4-(8-Amino-3-(4-(but-2-

ynamido)butanoyl)imidazo[1,5-

a]pyrazin-1-yl)-N-(pyridin-2-yl-

d4)benzamide

Molecular Formula C₂₆H₁₉D₄N₇O₃

Molecular Weight 485.5 g/mol

CAS Number Not Available (NA)

Purity
>98% (Confirm with Certificate

of Analysis)

Appearance
Crystalline solid or powder

(Confirm visually)
General

Storage (Solid)

Store at -20°C or -80°C,

protected from light and

moisture.

Note: Always refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific

information.

Solubility and Stock Solution Preparation
Accurate preparation of stock solutions is the first critical step for any experiment. It is highly

recommended to use freshly opened, anhydrous grade dimethyl sulfoxide (DMSO) for the initial

stock solution, as the compound is hygroscopic.

Table 2: Solubility Data

Solvent Max Solubility (in vitro) Notes

DMSO ≥ 250 mg/mL (≥ 519.20 mM)

Ultrasonic treatment and fresh

DMSO are recommended for

complete dissolution.
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Experimental Protocol: Preparation of a 10 mM DMSO
Stock Solution
This protocol describes the preparation of a high-concentration primary stock solution in

DMSO.

Materials:

ACP-5862-d4 powder

Anhydrous or HPLC-grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile, low-retention tips

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Pre-Equilibration: Before opening, allow the vial of ACP-5862-d4 to warm to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture

onto the hygroscopic compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of ACP-5862-d4 powder (e.g., 1 mg) into the tube. Record the

exact mass.

Solvent Calculation: Calculate the precise volume of DMSO required to achieve the target

concentration (e.g., 10 mM) using the formula below.

Formula: Volume (µL) = (Mass (mg) / Molecular Weight (g/mol)) x (1 / Concentration (mol/L))

x 1,000,000
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Example for 1 mg of ACP-5862-d4 (MW = 485.5 g/mol ) to make a 10 mM stock: Volume

(µL) = (1 mg / 485.5 g/mol) x (1 / 0.010 mol/L) x 1,000,000 = 206.0 µL

Dissolution: Add the calculated volume of DMSO to the tube containing the compound.

Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. If particulates remain, sonicate the solution in a water bath for 5-10 minutes. The

final solution should be clear and colorless.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense

the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile, light-protected

microcentrifuge tubes.

Storage: Store the stock solution aliquots at -20°C for short-term storage (up to 1 year) or

-80°C for long-term storage (up to 2 years). When needed, thaw a single aliquot and use it to

prepare fresh working solutions in an appropriate aqueous buffer or cell culture medium.

Diagrams and Workflows
Experimental Workflow
The following diagram illustrates the standard workflow for preparing ACP-5862-d4 stock and

working solutions from a lyophilized powder.
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Workflow for ACP-5862-d4 stock solution preparation.
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Role in BTK Signaling Pathway
ACP-5862, the non-deuterated parent compound, is an active inhibitor of Bruton's tyrosine

kinase (BTK). BTK is a critical signaling molecule in the B-cell receptor (BCR) pathway, which

is essential for B-cell proliferation, trafficking, and survival. By covalently binding to a cysteine

residue in the BTK active site, ACP-5862 irreversibly inhibits its enzymatic activity, thereby

blocking downstream signaling.
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Inhibition of the BTK signaling pathway by ACP-5862.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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